Cas no 1807277-02-6 (4-Cyano-2,5-dibromobenzenesulfonyl chloride)

• Product Name: 4-Cyano-2,5-dibromobenzenesulfonyl chloride
• CAS No: 1807277-02-6
• MF: C₇H₂Br₂ClNO₂S
• MW: 359.422277927399
• CID: 4792862
• Update Time: 2025-05-23

4-Cyano-2,5-dibromobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,5-dibromobenzenesulfonyl chloride

• Inchi： 1S/C7H2Br2ClNO2S/c8-5-2-7(14(10,12)13)6(9)1-4(5)3-11/h1-2H
• InChI Key： TWFUVBWBBBVSMI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=CC=1S(=O)(=O)Cl)Br

Computed Properties

• Exact Mass: 358.784
• Monoisotopic Mass: 356.786
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 4-Cyano-2,5-dibromobenzenesulfonyl chloride

4-Cyano-2,5-Dibromobenzenesulfonyl Chloride: A Comprehensive Overview

4-Cyano-2,5-dibromobenzenesulfonyl chloride (CAS No. 1807277-02-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with cyano and bromine atoms at specific positions. The presence of these functional groups imparts distinctive chemical properties, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical compounds.

The sulfonyl chloride group in 4-cyano-2,5-dibromobenzenesulfonyl chloride plays a crucial role in its reactivity. This group is known for its ability to undergo nucleophilic substitution reactions, which makes it an ideal building block for constructing complex molecules. Recent studies have highlighted its potential in the development of novel polymers and high-performance adhesives. For instance, researchers have demonstrated that the compound can be used to synthesize polyurethanes with enhanced thermal stability and mechanical properties.

The cyano group attached to the benzene ring further enhances the compound's versatility. Cyanide groups are known for their ability to participate in various types of chemical reactions, including coupling reactions and electrophilic substitutions. This makes 4-cyano-2,5-dibromobenzenesulfonyl chloride a valuable intermediate in the synthesis of biologically active molecules. Recent advancements in medicinal chemistry have shown that derivatives of this compound can exhibit potent anti-inflammatory and anticancer activities.

The bromine atoms at positions 2 and 5 of the benzene ring contribute to the compound's stability and reactivity. Bromine substitution patterns are often exploited in organic synthesis to control the regioselectivity of reactions. In this case, the bromine atoms provide opportunities for further functionalization, enabling chemists to design molecules with tailored properties. For example, recent research has focused on using this compound as a starting material for the synthesis of advanced sensors and electronic materials.

From an industrial perspective, 4-cyano-2,5-dibromobenzenesulfonyl chloride is widely used as an intermediate in the production of agrochemicals and specialty chemicals. Its ability to undergo efficient coupling reactions makes it a key component in the synthesis of herbicides and fungicides with improved efficacy. Moreover, its application in the production of flame-retardant materials has gained significant attention due to increasing demand for fire-safe products in various industries.

Recent breakthroughs in green chemistry have also explored the use of this compound in more sustainable synthetic pathways. Researchers have developed catalytic methods that minimize waste generation and reduce energy consumption during its synthesis. These advancements not only enhance the environmental profile of the compound but also make it more accessible for large-scale industrial applications.

In conclusion, 4-cyano-2,5-dibromobenzenesulfonyl chloride (CAS No. 1807277-02-6) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new potential uses for this compound, it is expected to play an even more prominent role in driving innovation across various industries.